Cas no 168265-57-4 (N-t-Butyl 2-bromobenzamide)

• Product Name: N-t-Butyl 2-bromobenzamide
• CAS No: 168265-57-4
• MF: C₁₁H₁₄BrNO
• MW: 256.138962268829
• MDL: MFCD00462994
• CID: 856585
• PubChem ID: 721901
• Update Time: 2025-05-23

N-t-Butyl 2-bromobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-N-(tert-butyl)benzamide
• N-t-Butyl 2-bromobenzamide
• AC1LF2EP
• ACMC-209dxv
• ARONIS019358
• ST013970
• SureCN9129787
• AKOS000197863
• Z28277793
• N-tert-butyl 2-bromobenzamide
• E73956
• SCHEMBL9129787
• 168265-57-4
• CS-0196847
• DTXSID90352262
• 2-bromo-N-tert-butylbenzamide
• STK012694
• BS-21704
• MFCD00462994
• TVNDQPPEFATMSD-UHFFFAOYSA-N
• DB-371630
• Benzamide, 2-bromo-N-(1,1-dimethylethyl)-

• MDL： MFCD00462994
• Inchi： 1S/C11H14BrNO/c1-11(2,3)13-10(14)8-6-4-5-7-9(8)12/h4-7H,1-3H3,(H,13,14)
• InChI Key： TVNDQPPEFATMSD-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(NC(C)(C)C)=O

Computed Properties

• Exact Mass: 255.02588g/mol
• Monoisotopic Mass: 255.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 342.2±25.0 °C at 760 mmHg
• Flash Point: 160.8±23.2 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-t-Butyl 2-bromobenzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on N-t-Butyl 2-bromobenzamide

N-t-Butyl 2-Bromobenzamide: A Comprehensive Overview

N-t-Butyl 2-bromobenzamide, also known by its CAS number 168265-57-4, is a versatile organic compound with significant applications in various fields of chemistry. This compound, characterized by its bromine atom at the ortho position of the benzene ring and an N-t-butyl group attached to the amide functional group, has garnered attention due to its unique properties and potential uses in synthetic chemistry, pharmaceuticals, and materials science.

The structure of N-t-butyl 2-bromobenzamide is notable for its combination of an aromatic ring, a bromine substituent, and an amide group. The presence of the bromine atom at the ortho position imparts distinct electronic and steric properties to the molecule, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the construction of complex molecules, particularly in the development of biologically active compounds.

One of the key areas where N-t-butyl 2-bromobenzamide has shown promise is in medicinal chemistry. Researchers have explored its potential as a precursor for drug candidates targeting various therapeutic areas. For instance, its ability to undergo nucleophilic substitution reactions has been leveraged in the synthesis of bioactive molecules with improved pharmacokinetic profiles.

In addition to its role in drug discovery, N-t-butyl 2-bromobenzamide has also been utilized in polymer chemistry. Its amide functionality makes it a suitable candidate for the preparation of polyamides with tailored properties. Recent advancements in polymer synthesis have demonstrated how this compound can be integrated into high-performance materials, contributing to innovations in aerospace and electronics industries.

The synthesis of N-t-butyl 2-bromobenzamide typically involves a multi-step process that begins with the bromination of aniline derivatives. The introduction of the N-t-butyl group is achieved through amide bond formation, often utilizing coupling reagents to ensure high yields and purity. Optimization of these steps has been a focus of recent research, with chemists exploring greener and more efficient methodologies to produce this compound on an industrial scale.

From an environmental standpoint, the handling and disposal of N-t-butyl 2-bromobenzamide must adhere to strict safety protocols. While it is not classified as a hazardous material under standard conditions, proper precautions are necessary to prevent exposure and contamination during its use in laboratories or industrial settings.

In conclusion, N-t-butyl 2-bromobenzamide (CAS No. 168265-57-4) stands as a testament to the ingenuity of modern organic chemistry. Its diverse applications across multiple disciplines underscore its importance as a building block for advanced materials and therapeutic agents. As research continues to uncover new avenues for its utilization, this compound is poised to play an even greater role in shaping future innovations.